Cas no 2228735-95-1 (methyl 5-(1-amino-2,2-dimethylcyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(1-amino-2,2-dimethylcyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228735-95-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5967184
• PubChem ID: 165974349
• Update Time: 2025-10-28

methyl 5-(1-amino-2,2-dimethylcyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-amino-2,2-dimethylcyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate
• 2228735-95-1
• EN300-1732218

• Inchi： 1S/C12H18N2O2/c1-11(2)7-12(11,13)9-6-5-8(14(9)3)10(15)16-4/h5-6H,7,13H2,1-4H3
• InChI Key： ORGHDAIUCJAEIQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C2(CC2(C)C)N)N1C)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 5-(1-amino-2,2-dimethylcyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate

Comprehensive Overview of methyl 5-(1-amino-2,2-dimethylcyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228735-95-1)

Methyl 5-(1-amino-2,2-dimethylcyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228735-95-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropyl and pyrrole moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural complexity and functional versatility.

The molecular structure of methyl 5-(1-amino-2,2-dimethylcyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate features a 1-amino-2,2-dimethylcyclopropyl group attached to a 1-methyl-1H-pyrrole-2-carboxylate framework. This combination of functional groups enhances its reactivity and makes it a valuable building block in medicinal chemistry. The presence of the amino group allows for further derivatization, enabling the creation of diverse analogs with tailored biological activities.

In recent years, the demand for CAS 2228735-95-1 has surged due to its role in the development of novel therapeutics. The compound's ability to modulate biological pathways has made it a focal point in studies targeting infectious diseases, metabolic disorders, and even certain types of cancers. Its pyrrole-carboxylate backbone is particularly noteworthy, as it mimics motifs found in many natural products with proven pharmacological effects.

From a synthetic chemistry perspective, methyl 5-(1-amino-2,2-dimethylcyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate offers several advantages. Its cyclopropyl ring introduces steric constraints that can influence the conformational preferences of larger molecules, thereby affecting their binding affinity to biological targets. This property is highly sought after in the design of enzyme inhibitors and receptor modulators.

The agrochemical industry has also explored the potential of CAS 2228735-95-1 in developing next-generation crop protection agents. The compound's structural features align with the requirements for bioactive molecules that can target pests while minimizing environmental impact. Researchers are investigating its efficacy as a precursor for herbicides, fungicides, and insecticides, leveraging its amino-cyclopropyl functionality to enhance specificity and potency.

One of the most intriguing aspects of methyl 5-(1-amino-2,2-dimethylcyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate is its compatibility with modern synthetic methodologies. Techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reducing reaction times and improving yields. These advancements align with the growing emphasis on sustainable and efficient chemical processes in both academia and industry.

Market trends indicate a steady rise in the procurement of CAS 2228735-95-1, driven by its expanding applications in life sciences. Suppliers and manufacturers are scaling up production to meet the demands of pharmaceutical companies and research institutions. Quality control measures, including HPLC and NMR analysis, ensure that the compound meets the stringent purity standards required for high-end applications.

In conclusion, methyl 5-(1-amino-2,2-dimethylcyclopropyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228735-95-1) represents a versatile and valuable compound in contemporary chemical research. Its unique structural attributes, combined with its broad applicability, make it a cornerstone in the development of innovative solutions for healthcare and agriculture. As scientific understanding of its properties deepens, its role in advancing human health and environmental sustainability is expected to grow exponentially.